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Compound of Interest

Compound Name: 1-Pyrrolidino-1-cyclohexene

Cat. No.: B125843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Pyrrolidino-1-cyclohexene (CAS No. 1125-99-1). Adherence to these procedures is critical for

ensuring laboratory safety and proper chemical management.

Hazard Identification and Immediate Precautions
1-Pyrrolidino-1-cyclohexene is a combustible liquid that can cause significant irritation to the

skin, eyes, and respiratory system.[1][2] Immediate precautions include working in a well-

ventilated area, preferably a chemical fume hood, and ensuring that an eyewash station and

safety shower are readily accessible.[1][3] All personnel handling this chemical must be

thoroughly trained on its hazards and the proper safety procedures.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Pyrrolidino-1-
cyclohexene to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use

and disposed of after

contamination.

Prevents skin contact which

can cause irritation.[1]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[1]

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended.

Protects against inhalation of

vapors which may cause

respiratory irritation.[1]

Handling and Storage Procedures
Handling:

Ventilation: Always handle 1-Pyrrolidino-1-cyclohexene in a well-ventilated area or a

chemical fume hood to minimize inhalation of vapors.[1]

Ignition Sources: This is a combustible liquid; keep it away from heat, sparks, open flames,

and hot surfaces.[1][4] Use non-sparking tools and explosion-proof equipment.[3][4]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers during transfer.[4]
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Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[1][3]

Keep containers tightly closed to prevent leakage and exposure to air and moisture.[1] The

substance should be stored under an inert atmosphere.[1] Recommended storage

temperature is between 2-8°C.[5]

Spill and Emergency Procedures
Spill: In the event of a spill, evacuate the area and remove all sources of ignition. Use

personal protective equipment. Contain the spill with an inert absorbent material (e.g., sand,

dry lime) and place it in a suitable, closed container for disposal.[1][3]

Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish a fire.

[1][3] Water spray may be used to cool containers.

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[1]

In all cases of exposure, seek medical attention if symptoms persist.[1]

Disposal Plan
All waste containing 1-Pyrrolidino-1-cyclohexene must be treated as hazardous waste.
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Waste Collection: Collect waste material in a clearly labeled, sealed container.

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][4] Do not dispose of it down the

drain.[6]

Experimental Workflow for Handling 1-Pyrrolidino-1-
cyclohexene
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Workflow for Safe Handling and Disposal of 1-Pyrrolidino-1-cyclohexene
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Caption: Workflow for the safe handling and disposal of 1-Pyrrolidino-1-cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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